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Chemical Profile of 2-Fluoropropane

The table below summarizes the key identifiers and properties of 2-fluoropropane, also known as isopropyl

fluoride [1] [2].

Property Value / Description

Chemical Formula C₃H₇F [1] [2]

Molecular Weight 62.09 g/mol [2]

CAS Registry Number 420-26-8 [1] [2]

Other Names Isopropyl fluoride; iso-C₃H₇F [1] [2]

IUPAC Standard InChIKey PRNZBCYBKGCOFI-UHFFFAOYSA-N [1]

Appearance Colourless, flammable gas [2]

Boiling Point ~ -10 °C [2]

Melting Point ~ -133 °C [2]

Density 0.969 (presumably g/mL) [2]
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Synthesis via Catalytic Hydrofluorination

A primary method for synthesizing alkyl fluorides like 2-fluoropropane is the direct addition of hydrogen

fluoride (HF) to alkenes [3].

Reaction Principle: The reaction follows Markovnikov's rule, where the electrophilic proton (H⁺) from

HF adds first to the less substituted carbon of the double bond, and the nucleophilic fluoride ion (F⁻)
adds to the more substituted carbon, forming the monofluoro-derivative [3].

Catalytic System: The process can be carried out in the gas phase over solid catalysts or in the
liquid phase, often in the presence of catalysts such as antimony halides [3]. These catalysts help

generate a more reactive fluoride ion source for the reaction.
Specific Protocol for Propylene: According to the search results, propylene can be hydrofluorinated

in the liquid phase under the influence of HF at 0°C for 2 hours, yielding 2-fluoropropane in
approximately 60% yield [3].

Experimental Workflow for Synthesis

The diagram below outlines the general workflow for the catalytic synthesis of 2-fluoropropane from

propylene, based on the described methodology [3].
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Critical Safety & Handling Notes

Working with the materials in this synthesis requires extreme caution.

Hydrogen Fluoride (HF): Anhydrous HF is a highly toxic, corrosive, and hazardous gas and liquid.
It requires specialized equipment (e.g., HF-resistant metals like Monel), stringent personal protective

equipment (PPE), and must be used in a well-ventilated fume hood with proper emergency protocols
for exposure [3].

2-Fluoropropane: This compound is highly flammable [2]. Standard precautions for handling
flammable gases must be followed, including working away from ignition sources and ensuring proper
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ventilation.

Guidance for Further Research

The search results lack detailed modern catalytic applications for 2-fluoropropane. To find more specific

protocols, you may find it helpful to:

Consult Specialized Databases: Search in-depth scientific databases like Reaxys or SciFinder for

specific journal articles or experimental procedures.
Refine Your Search: Use terms such as "continuous flow hydrofluorination," "catalytic synthesis of

isopropyl fluoride," or "heterogeneous catalysis for alkyl fluoride synthesis" to find more recent and
detailed methodologies.

Explore Alternative Methods: Investigate other fluorination strategies that might be used in drug
development, such as nucleophilic fluorination using metal fluorides (e.g., KF, CsF) or electrophilic

fluorination reagents (e.g., Selectfluor).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s748858?utm_src=pdf-bulk
https://www.smolecule.com/products/s748858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

